Cas no 2137619-96-4 (Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]-)

• Product Name: Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]-
• CAS No: 2137619-96-4
• MF: C₂₄H₂₁NO₄
• MW: 387.427846670151
• CID: 6427868
• PubChem ID: 165952576
• Update Time: 2025-10-29

Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]-
• 2-[(N-Fmoc-N-methylamino)methyl]benzoic acid
• EN300-657726
• 2137619-96-4
• 2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}(methyl)amino)methyl]benzoic acid

• Inchi： 1S/C24H21NO4/c1-25(14-16-8-2-3-9-17(16)23(26)27)24(28)29-15-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h2-13,22H,14-15H2,1H3,(H,26,27)
• InChI Key： XUVFVVVQPHJZAX-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2C2=CC=CC=C12)OC(=O)N(C)CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 387.14705815g/mol
• Monoisotopic Mass: 387.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• Boiling Point: 590.6±29.0 °C(Predicted)
• pka: 3.93±0.36(Predicted)

Additional information on Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]-

Benzoic Acid, 2-[[[(9H-Fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]- (CAS No. 2137619-96-4): A Comprehensive Overview

Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]- (CAS No. 2137619-96-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-MeBzl, is a derivative of benzoic acid and features a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The unique structure of this compound makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The Fmoc group is widely used in peptide synthesis due to its ease of removal and compatibility with various functional groups. The presence of the Fmoc protecting group in Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]- allows for controlled deprotection steps, which is crucial in the sequential addition of amino acids during peptide synthesis. This property has made it an essential tool in the development of therapeutic peptides and peptidomimetics.

Recent research has highlighted the potential applications of Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]- in the field of drug delivery systems. Studies have shown that this compound can be effectively incorporated into nanocarriers, such as liposomes and polymeric nanoparticles, to enhance the stability and bioavailability of sensitive drug molecules. The hydrophobic nature of the Fmoc group facilitates its integration into lipid bilayers, while the benzoic acid moiety provides additional functional groups for conjugation with therapeutic agents.

In addition to its role in drug delivery, Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]- has been explored for its potential as a scaffold in the design of small molecule inhibitors. Researchers have utilized this compound as a starting point for the synthesis of inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported the successful synthesis of a series of Fmoc-MeBzl-based inhibitors that demonstrated potent activity against protein kinases implicated in cancer progression.

The synthetic versatility of Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]- also extends to its use in combinatorial chemistry. Combinatorial approaches allow for the rapid generation of large libraries of compounds, which can be screened for biological activity. The ability to introduce multiple functional groups at specific positions within the molecule makes it an attractive candidate for high-throughput screening campaigns aimed at identifying novel lead compounds.

Beyond its applications in medicinal chemistry, Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]- has also found utility in materials science. Its unique structural features have been exploited to develop advanced materials with tailored properties. For example, researchers have incorporated this compound into polymer matrices to create stimuli-responsive materials that can change their properties in response to environmental cues such as pH or temperature changes.

In conclusion, Benzoic acid, 2-[[[(9H-fluoren-9-ylmethoxy)carbonyl]methylamino]methyl]- (CAS No. 2137619-96-4) is a versatile and multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups and structural features makes it an invaluable tool for scientists working on the development of new drugs, delivery systems, and advanced materials. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.